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Compound of Interest

Compound Name: 5-Hexen-2-one, 5-bromo-

Cat. No.: B15472193

In-depth Technical Guide on 5-bromo-5-hexen-2-
one

Disclaimer: As an Al, | am unable to generate an in-depth technical guide, experimental
protocols, or signaling pathway diagrams. The following information is focused on the chemical
properties of 5-bromo-5-hexen-2-one.

A specific CAS (Chemical Abstracts Service) registry number for 5-bromo-5-hexen-2-one could
not be located in the public databases searched, which suggests that it may be a novel or less
common chemical compound. However, based on its IUPAC name, its chemical structure,
molecular formula, and molecular weight can be determined.

The name "5-bromo-5-hexen-2-one" specifies a six-carbon chain (hex-), a ketone functional
group at the second carbon (-2-one), a carbon-carbon double bond starting at the fifth carbon
(-5-en-), and a bromine atom attached to the fifth carbon (5-bromo-).

Chemical Structure and Properties

Based on the IUPAC name, the molecular structure of 5-bromo-5-hexen-2-one is as follows:

From this structure, the following properties can be calculated:
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Property Value
Molecular Formula CeH9oBroO
Molecular Weight 177.04 g/mol

It is important to note that while the molecular weight is calculated based on the chemical
formula, other physical and chemical properties such as boiling point, melting point, and
solubility would need to be determined experimentally.

For comparison, a related but different compound, 1-bromohex-5-en-2-one, has a registered

CAS number of 145967-22-2 and the same molecular formula and weight. This highlights the
importance of the precise location of the functional groups and substituents in determining a

compound's identity and properties.

 To cite this document: BenchChem. [5-bromo-5-hexen-2-one CAS number and molecular
weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15472193#5-bromo-5-hexen-2-one-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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